Cas no 1351587-76-2 (N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1351587-76-2
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6292002
• PubChem ID: 56765539
• Update Time: 2025-10-28

N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide
• CHEMBL3439831
• F6201-0027
• AKOS024538495
• N-[(2,5-dimethylfuran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-((2,5-dimethylfuran-3-yl)methyl)-5-methylisoxazole-3-carboxamide
• 1351587-76-2

• Inchi： 1S/C12H14N2O3/c1-7-4-10(9(3)16-7)6-13-12(15)11-5-8(2)17-14-11/h4-5H,6H2,1-3H3,(H,13,15)
• InChI Key： GZMVJYAAGLGJAP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CNC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Additional information on N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide

N-(2,5-Dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No 1351587-76-2, known as N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into the details of its chemical structure, synthesis methods, properties, and recent advancements in its utilization.

Chemical Structure and Synthesis

The molecular structure of N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide is characterized by a fused ring system comprising a furan moiety and an oxazole ring. The furan ring is substituted with two methyl groups at positions 2 and 5, while the oxazole ring carries a methyl group at position 5 and a carboxamide group at position 3. This arrangement imparts the molecule with unique electronic and steric properties.

The synthesis of this compound typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

Properties and Applications

N-(2,5-dimethylfuran-3-yl)methyl-5-methyl-1,2-oxazole-3-carboxamide exhibits interesting physical and chemical properties that make it suitable for various applications. Its solubility in organic solvents and thermal stability are particularly advantageous for industrial processes.

One of the most promising applications of this compound is in the field of drug discovery. The oxazole ring is known to confer bioactivity to molecules, making this compound a potential candidate for anti-inflammatory or anticancer drug development.

Recent Research Findings

Recent studies have shed light on the electronic properties of N-(2,5-dimethylfuran-3-y...